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Compound of Interest

Compound Name: 3,3"-Azodibenzoic Acid

Cat. No.: B1269039

This document provides core physicochemical data for 3,3'-Azodibenzoic Acid, a chemical
compound often utilized in research and development. The information is tailored for
researchers, scientists, and professionals in drug development, focusing on fundamental
molecular characteristics.

Core Molecular Data

The essential molecular identifiers for 3,3'-Azodibenzoic Acid are its chemical formula and
molecular weight. These properties are fundamental for all stoichiometric calculations,
formulation development, and analytical procedures. The compound is also known by its
synonym, Azobenzene-3,3'-dicarboxylic acid.[1][2]

A summary of these key quantitative data points is presented below.

Parameter Value

Molecular Formula C14H10N204[1][3]
Molecular Weight 270.24 g/mol [1][2][3][4]
CAS Number 621-18-1[1][4]

Methodology for Property Determination
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While this document does not detail a specific experimental synthesis of 3,3'-Azodibenzoic
Acid, the determination of its molecular weight and formula relies on standard, universally
accepted analytical techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which also helps in confirming the elemental composition and thus the
molecular formula.

o Elemental Analysis: This method determines the percentage composition of individual
elements (carbon, hydrogen, nitrogen, etc.) within the molecule. The resulting ratios are used
to derive the empirical formula, which can then be compared with the molecular formula
obtained from mass spectrometry.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the structure of the molecule, confirming the connectivity of atoms and the
overall chemical structure, thereby verifying the molecular formula.

The logical workflow for identifying these core properties is illustrated in the diagram below.
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Workflow for Molecular Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Overview of 3,3'-Azodibenzoic Acid:
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269039#3-3-azodibenzoic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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